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N-[S-Methanethiosulfonylcystaminyl]diethylenetriaminepentaacetic Acid, Monoamide (2:1 mixture of pen N-[S-Methanethiosulfonylcystaminyl]diethylenetriaminepentaacetic Acid, Monoamide (2:1 mixture of pen
Brand Name: Vulcanchem
CAS No.: 1246817-77-5
VCID: VC0015602
InChI: InChI=1S/C17H30N4O11S2/c1-34(31,32)33-7-2-18-13(22)8-20(10-15(25)26)5-3-19(9-14(23)24)4-6-21(11-16(27)28)12-17(29)30/h2-12H2,1H3,(H,18,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30)
SMILES: CS(=O)(=O)SCCNC(=O)CN(CCN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
Molecular Formula: C17H30N4O11S2
Molecular Weight: 530.564

N-[S-Methanethiosulfonylcystaminyl]diethylenetriaminepentaacetic Acid, Monoamide (2:1 mixture of pen

CAS No.: 1246817-77-5

Reference Standards

VCID: VC0015602

Molecular Formula: C17H30N4O11S2

Molecular Weight: 530.564

N-[S-Methanethiosulfonylcystaminyl]diethylenetriaminepentaacetic Acid, Monoamide (2:1 mixture of pen - 1246817-77-5

CAS No. 1246817-77-5
Product Name N-[S-Methanethiosulfonylcystaminyl]diethylenetriaminepentaacetic Acid, Monoamide (2:1 mixture of pen
Molecular Formula C17H30N4O11S2
Molecular Weight 530.564
IUPAC Name 2-[2-[bis(carboxymethyl)amino]ethyl-[2-[carboxymethyl-[2-(2-methylsulfonylsulfanylethylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
Standard InChI InChI=1S/C17H30N4O11S2/c1-34(31,32)33-7-2-18-13(22)8-20(10-15(25)26)5-3-19(9-14(23)24)4-6-21(11-16(27)28)12-17(29)30/h2-12H2,1H3,(H,18,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30)
Standard InChIKey ILPYERMWLKPVCK-UHFFFAOYSA-N
SMILES CS(=O)(=O)SCCNC(=O)CN(CCN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
Synonyms Diethylenetriaminepentaacetic Acid-MTSEA
PubChem Compound 71749932
Last Modified Nov 11 2021
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